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Introduction

n-Octanenitrile, also known as caprylonitrile or heptyl cyanide, is a versatile aliphatic nitrile
with the chemical formula CsH1sN.[1] Its unique molecular structure, featuring a long
hydrocarbon chain and a polar nitrile group, imparts a distinct set of physical properties that are
critical for its application in various fields, including organic synthesis, pharmaceuticals, and
agrochemicals.[2] This technical guide provides a comprehensive overview of the core physical
properties of n-octanenitrile, complete with detailed experimental protocols for their
determination and a summary of quantitative data.

Molecular and General Properties

n-Octanenitrile is a clear, colorless to light yellow liquid at room temperature with a faint,
characteristic odor.[2][3] Its fundamental molecular and general properties are summarized in
the table below.
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Property Value Unit References
Molecular Formula CsHisN [L][31[4][5][6]
Molecular Weight 125.21 g/mol (1121141171
IUPAC Name Octanenitrile [2][8]

CAS Registry Number ~ 124-12-9 [L1[21[41[5](6][7]
Appearance Clear, colorless to 23]

light yellow liquid

Physicochemical Data

The physicochemical properties of n-octanenitrile are crucial for predicting its behavior in

various chemical and physical processes. These properties are detailed in the following table.
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Property Value Conditions References
Density 0.817 g/mL [1]
0.814 at25°C (41071191

0.8136 g/lcms3 [2]

Boiling Point 199 °C [1]
198-200 °C [311410711°]

205.80 °C [2]

Melting Point -45 °C [L1131[41[7]
-38.00 °C [2]

Refractive Index 1.422 n20/D [1]
1.42 n20/D [31141[9]

Vapor Pressure 0.241 mmHg at 25°C [3]
Flash Point 165 °F [4]
74 °C [3]

Solubility Limited in water [2]

Soluble in nonpolar

solvents (e.g., [2]

hexane)

LogP (Octanol/Water

Partition Coefficient) 275 L]

Dielectric Constant 13.90 at 25°C [1114]
Surface Tension 27.87 dyn/cm [1]

Experimental Protocols

Accurate determination of physical properties is paramount for the reliable application of n-
octanenitrile. The following sections detail the standard experimental methodologies for
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measuring its key physical constants.

Determination of Melting Point

The melting point of a substance is the temperature at which it transitions from a solid to a
liquid state. For n-octanenitrile, which is a liquid at room temperature, this would involve
cooling the substance until it solidifies.

Protocol: Capillary Tube Method[10][11]

o Sample Preparation: A small amount of liquid n-octanenitrile is introduced into a thin-walled

capillary tube, which is then sealed at one end.[11] The sample is solidified by cooling, for
instance, in a dry ice/acetone bath.

o Apparatus Setup: The capillary tube is attached to a thermometer or placed in the heating
block of a melting point apparatus.[11]

o Heating and Observation: The apparatus is heated slowly and at a controlled rate.[10] The
temperature at which the first signs of melting are observed and the temperature at which
the entire sample becomes a clear liquid are recorded. This range represents the melting
point. For pure compounds, this range is typically narrow.[11]

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[12]

Protocol: Distillation Method[13]

o Apparatus Setup: A simple distillation apparatus is assembled, consisting of a distillation
flask containing the n-octanenitrile sample, a condenser, a receiving flask, and a
thermometer. The thermometer bulb should be positioned just below the side arm of the
distillation flask to accurately measure the temperature of the vapor.

o Heating: The distillation flask is heated gently. As the liquid boils, the vapor rises and enters
the condenser.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b114854?utm_src=pdf-body
https://www.westlab.com/blog/measuring-melting-point
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.benchchem.com/product/b114854?utm_src=pdf-body
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.westlab.com/blog/measuring-melting-point
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.jove.com/science-education/v/11192/determination-of-boiling-points-by-capillary-method-concept
https://www.vernier.com/experiment/chem-o-3_determination-of-a-boiling-point/
https://www.benchchem.com/product/b114854?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Temperature Reading: The temperature is monitored throughout the distillation process. The
boiling point is the constant temperature at which the vapor is condensing into the receiving
flask.[13]

Protocol: Micro Boiling Point (Capillary Method)[14]

o Sample Preparation: A small amount of n-octanenitrile is placed in a small test tube. A
capillary tube, sealed at one end, is inverted and placed into the test tube.

e Heating: The test tube is gently heated in a water or oil bath.

o Observation: As the liquid heats, a stream of bubbles will emerge from the open end of the
capillary tube. The heat is then removed. The boiling point is the temperature at which the
liquid is drawn up into the capillary tube.[14]

Determination of Density

Density is the mass of a substance per unit volume.
Protocol: Pycnometer Method

e Mass of Empty Pycnometer: A clean and dry pycnometer (a small glass flask with a precise
volume) is weighed accurately.

e Mass of Pycnometer with Sample: The pycnometer is filled with n-octanenitrile, ensuring no
air bubbles are present, and weighed again.

» Volume Determination: The pycnometer is emptied, cleaned, and filled with a reference liquid
of known density (e.qg., distilled water) and weighed. The volume of the pycnometer can be
calculated from the mass and known density of the reference liquid.

o Calculation: The density of n-octanenitrile is calculated by dividing the mass of the nitrile by
the determined volume of the pycnometer.

Protocol: Graduated Cylinder and Balance Method[15]

e Mass Measurement: The mass of a dry, empty graduated cylinder is measured on an
electronic balance.[15]
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Volume Measurement: A specific volume of n-octanenitrile is added to the graduated
cylinder, and the volume is read from the bottom of the meniscus.[15]

Mass of Liquid: The graduated cylinder containing the n-octanenitrile is weighed. The mass
of the liquid is the difference between this mass and the mass of the empty cylinder.

Calculation: The density is calculated by dividing the mass of the n-octanenitrile by the
measured volume.[15]

Determination of Refractive Index

The refractive index is a dimensionless number that describes how light propagates through a
medium.[16]

Protocol: Abbe Refractometer

Calibration: The refractometer is calibrated using a standard liquid with a known refractive
index.

Sample Application: A few drops of n-octanenitrile are placed on the prism of the
refractometer.

Measurement: The prism is closed, and the light source is adjusted. The user looks through
the eyepiece and adjusts the controls until the dividing line between the light and dark fields
is sharp and centered on the crosshairs.

Reading: The refractive index is read directly from the instrument's scale. The temperature
should be controlled and recorded as the refractive index is temperature-dependent.

Logical Relationships of Physical Properties

The physical properties of n-octanenitrile are not independent but are influenced by external

factors and intermolecular forces. The following diagram illustrates these relationships.
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Logical Relationships of n-Octanenitrile's Physical Properties

Molecular Properties
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Caption: Interdependencies of n-octanenitrile's physical properties.

Conclusion

This technical guide provides a detailed compilation of the key physical properties of n-
octanenitrile, intended to serve as a valuable resource for researchers, scientists, and
professionals in drug development. The tabulated data offers a quick reference, while the
outlined experimental protocols provide a foundation for the accurate and reproducible
determination of these essential parameters. Understanding these properties is fundamental to
the effective handling, application, and innovation involving n-octanenitrile in scientific and
industrial settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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